8-Octadecenoic acid
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Overview
Description
8-Octadecenoic acid, also known as Oleic acid, is a fatty acid that occurs naturally in various animal and vegetable fats and oils . It is an odorless, colorless oil, although commercial samples may be yellowish . In chemical terms, oleic acid is classified as a monounsaturated omega-9 fatty acid . It has the formula CH3− (CH2)7−CH=CH− (CH2)7−COOH .
Molecular Structure Analysis
The molecular formula of this compound is C18H34O2 . Its average mass is 282.461 Da and its monoisotopic mass is 282.255890 Da .Physical and Chemical Properties Analysis
This compound is an odorless, colorless oil, although commercial samples may be yellowish . More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the search results for this compound.Properties
CAS No. |
2197-55-9 |
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Molecular Formula |
C18H34O2 |
Molecular Weight |
282.5 g/mol |
IUPAC Name |
(E)-octadec-8-enoic acid |
InChI |
InChI=1S/C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h10-11H,2-9,12-17H2,1H3,(H,19,20)/b11-10+ |
InChI Key |
WRIDQFICGBMAFQ-ZHACJKMWSA-N |
Isomeric SMILES |
CCCCCCCCC/C=C/CCCCCCC(=O)O |
SMILES |
CCCCCCCCCC=CCCCCCCC(=O)O |
Canonical SMILES |
CCCCCCCCCC=CCCCCCCC(=O)O |
Synonyms |
8-octadecenoic acid 8-octadecenoic acid, (E)-isomer 8-octadecenoic acid, (Z)-isomer 8-octadecenoic acid, sodium salt, (Z)-isomer cis-8-octadecenoic acid |
Origin of Product |
United States |
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